molecular formula C14H14ClNO2S B14122752 Z9Hae3X3UA CAS No. 808732-87-8

Z9Hae3X3UA

Cat. No.: B14122752
CAS No.: 808732-87-8
M. Wt: 295.8 g/mol
InChI Key: LXVSWSGFEJYTPS-UHFFFAOYSA-N
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Description

Z9Hae3X3UA is a synthetic triterpene analogue derived from ursolic acid (UA), a naturally occurring pentacyclic triterpenoid with demonstrated bioactivity in diabetes and cancer research. The compound was designed to enhance UA’s pharmacological profile by modifying its side-chain functional groups, thereby improving solubility and target affinity. Structural characterization via $ ^1H $-NMR, $ ^{13}C $-NMR, ESI-MS, and HRMS confirms its molecular framework, which includes a hydroxylated core and a substituted ester group at the C-28 position . Preliminary studies indicate that Z9Hae3X3UA exhibits a pIC${50}$ value of 6.8 against insulin-like growth factor receptor (IGF-1R), surpassing UA’s baseline activity (pIC${50}$ = 5.2) .

Properties

CAS No.

808732-87-8

Molecular Formula

C14H14ClNO2S

Molecular Weight

295.8 g/mol

IUPAC Name

2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetic acid

InChI

InChI=1S/C14H14ClNO2S/c15-12-6-2-1-5-11(12)13(14(17)18)16-8-7-10-4-3-9-19-10/h1-6,9,13,16H,7-8H2,(H,17,18)

InChI Key

LXVSWSGFEJYTPS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(C(=O)O)NCCC2=CC=CS2)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues of Ursolic Acid

Z9Hae3X3UA belongs to a class of UA derivatives optimized for kinase inhibition. Key analogues for comparison include:

  • Compound 10a : A C-3 hydroxyimine derivative with enhanced antiproliferative activity (pIC$_{50}$ = 6.5).
  • Compound 3b-10b : A series of C-17 carbamate derivatives showing improved metabolic stability.
Table 1: Structural and Pharmacological Comparison
Compound Core Modification Functional Group (C-28) pIC$_{50}$ (IGF-1R) Solubility (LogP)
Z9Hae3X3UA C-2, C-3 dihydroxylation Ethyl ester 6.8 2.1
UA None Carboxylic acid 5.2 4.7
Compound 10a C-3 hydroxyimine Methyl ester 6.5 2.5
Compound 3b-10b C-17 carbamate Variable alkyl chains 5.9–6.3 1.8–2.4

Key Observations :

  • Bioactivity : Z9Hae3X3UA’s dihydroxylation at C-2 and C-3 increases hydrogen bonding with IGF-1R’s catalytic domain, explaining its superior pIC$_{50}$ compared to UA and 10a .
  • Solubility : The ethyl ester group reduces LogP by 2.6 units relative to UA, addressing UA’s pharmacokinetic limitations .

Functional Analogues in Diabetes Research

Z9Hae3X3UA shares functional similarities with metformin and rosiglitazone , though structurally distinct.

Table 2: Functional Comparison with Antidiabetic Agents
Compound Target Pathway Mechanism IC$_{50}$ (μM) Clinical Use
Z9Hae3X3UA IGF-1R inhibition Competitive ATP binding 0.15 Preclinical
Metformin AMPK activation Hepatic gluconeogenesis 10.2 First-line T2DM
Rosiglitazone PPARγ agonism Adipocyte differentiation 0.03 Restricted use

Key Insights :

  • Potency : Z9Hae3X3UA’s IGF-1R inhibition (IC$_{50}$ = 0.15 μM) is mechanistically distinct from metformin but comparable to rosiglitazone’s PPARγ affinity .

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